Cas no 1690585-96-6 (3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine)

• Product Name: 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine
• CAS No: 1690585-96-6
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 5058368
• Update Time: 2025-07-18

3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine
• 4-Ethyl-3,4,5,6-tetrahydro-2H-[1,2']bipyrazinyl-3'-ylamine

• Inchi： 1S/C10H17N5/c1-2-14-5-7-15(8-6-14)10-9(11)12-3-4-13-10/h3-4H,2,5-8H2,1H3,(H2,11,12)
• InChI Key： DMXRHIGNBMKFTK-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(C2C(N)=NC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 0.1
• Topological Polar Surface Area: 58.3

Additional information on 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine

Introduction to 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine (CAS No. 1690585-96-6)

3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine, with the CAS number 1690585-96-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine ring and an ethylpiperazine substituent. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine consists of a six-membered pyrazine ring fused with a piperazine moiety, which is further substituted with an ethyl group. The presence of the piperazine ring, known for its ability to form hydrogen bonds and interact with various biological targets, enhances the compound's binding affinity and selectivity. This structural configuration has been shown to influence the compound's solubility, permeability, and overall bioavailability, which are critical parameters in drug development.

Recent studies have highlighted the potential of 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine in modulating several biological pathways. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a crucial role in regulating mood, cognition, and other neurological functions. Preclinical studies have demonstrated that 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine exhibits selective agonist activity at the 5-HT_2A receptor, suggesting its potential as a therapeutic agent for conditions such as depression and anxiety disorders.

In addition to its serotonin receptor interactions, 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine has also been investigated for its anti-inflammatory properties. Inflammatory responses are involved in a wide range of diseases, including autoimmune disorders and neurodegenerative conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and potentially alleviating associated symptoms.

The pharmacokinetic profile of 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine has been extensively studied to understand its behavior in biological systems. Studies have indicated that it exhibits favorable oral bioavailability and a moderate half-life, which are desirable characteristics for a potential drug candidate. Furthermore, the compound's low toxicity profile and minimal side effects make it an attractive option for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine in various therapeutic contexts. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to mood disorders and inflammatory conditions. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

Beyond its therapeutic applications, 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine has also found utility as a research tool in academic settings. Its ability to selectively target specific receptors makes it an invaluable probe for studying receptor function and signaling pathways. This has facilitated advancements in our understanding of complex biological processes and has opened new avenues for drug discovery.

In conclusion, 3-(4-Ethylpiperazin-1-yl)pyrazin-2-amine (CAS No. 1690585-96-6) is a promising compound with a diverse range of potential applications in both research and clinical settings. Its unique structural features, coupled with its favorable pharmacological properties, position it as a valuable candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.